Cas no 1261852-14-5 (2-(Bromomethyl)-4-fluoro-1-iodo-benzene)

2-(Bromomethyl)-4-fluoro-1-iodo-benzene is a halogenated aromatic compound featuring reactive bromomethyl and iodo substituents on a fluorinated benzene ring. Its multifunctional structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions, nucleophilic substitutions, and the construction of complex fluorinated architectures. The presence of both bromomethyl and iodo groups allows for selective functionalization, enabling precise modifications in pharmaceutical and agrochemical applications. The fluorine substituent enhances electronic effects, influencing reactivity and stability. This compound is particularly valuable in medicinal chemistry for the development of fluorinated bioactive molecules. High purity and well-defined reactivity ensure consistent performance in demanding synthetic workflows.
2-(Bromomethyl)-4-fluoro-1-iodo-benzene structure
1261852-14-5 structure
Product Name:2-(Bromomethyl)-4-fluoro-1-iodo-benzene
CAS No:1261852-14-5
MF:C7H5BrFI
MW:314.921477079391
CID:4583846
PubChem ID:75412008
Update Time:2025-10-29

2-(Bromomethyl)-4-fluoro-1-iodo-benzene Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2-iodobenzylbromide97%
    • TXIPYRUYDCNASH-UHFFFAOYSA-N
    • 5-Fluoro-2-iodobenzyl bromide
    • Benzene, 2-(bromomethyl)-4-fluoro-1-iodo-
    • 2-(Bromomethyl)-4-fluoro-1-iodo-benzene
    • Inchi: 1S/C7H5BrFI/c8-4-5-3-6(9)1-2-7(5)10/h1-3H,4H2
    • InChI Key: TXIPYRUYDCNASH-UHFFFAOYSA-N
    • SMILES: C1(I)=CC=C(F)C=C1CBr

Computed Properties

  • Exact Mass: 313.86034g/mol
  • Monoisotopic Mass: 313.86034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: NA
  • Density: 2.2±0.1 g/cm3
  • Boiling Point: 270.4±25.0 °C at 760 mmHg
  • Flash Point: 118.1±21.8 °C

2-(Bromomethyl)-4-fluoro-1-iodo-benzene Security Information

2-(Bromomethyl)-4-fluoro-1-iodo-benzene Pricemore >>

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TRC
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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